molecular formula C15H12BrNO B8613325 2-Benzyl-5-bromo-2,3-dihydro-1H-isoindol-1-one CAS No. 864866-82-0

2-Benzyl-5-bromo-2,3-dihydro-1H-isoindol-1-one

Cat. No. B8613325
CAS RN: 864866-82-0
M. Wt: 302.16 g/mol
InChI Key: OVWPELQNXWSRDN-UHFFFAOYSA-N
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Description

2-Benzyl-5-bromo-2,3-dihydro-1H-isoindol-1-one is a useful research compound. Its molecular formula is C15H12BrNO and its molecular weight is 302.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Benzyl-5-bromo-2,3-dihydro-1H-isoindol-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Benzyl-5-bromo-2,3-dihydro-1H-isoindol-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

864866-82-0

Product Name

2-Benzyl-5-bromo-2,3-dihydro-1H-isoindol-1-one

Molecular Formula

C15H12BrNO

Molecular Weight

302.16 g/mol

IUPAC Name

2-benzyl-5-bromo-3H-isoindol-1-one

InChI

InChI=1S/C15H12BrNO/c16-13-6-7-14-12(8-13)10-17(15(14)18)9-11-4-2-1-3-5-11/h1-8H,9-10H2

InChI Key

OVWPELQNXWSRDN-UHFFFAOYSA-N

Canonical SMILES

C1C2=C(C=CC(=C2)Br)C(=O)N1CC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-bromo-2-bromomethyl-benzoic acid methyl ester (0.308 g, 1.0 mmol), benzylamine (0.218 mL, 2.0 mmol), and K2CO3 (0.553 g, 4.0 mmol) in toluene (6 mL) was heated with stirring at 100° C. for 2 h. Workup and silica gel column chromatography using 30% ethyl acetate in hexane afforded 2-benzyl-5-bromo-2,3-dihydro-isoindol-1-one (0.150 g, 50%). 1H NMR (300 MHz, CDCl3): δ (ppm) 4.22 (s, 2H), 4.76 (s, 2H), 7.21-7.38 (m, 5H), 7.52 (s, 1H), 7.61 (d, 1H), 7.76 (d, 1H). GC-MS: m/z 302 (M)+, 226 (M−76)+.
Quantity
0.308 g
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reactant
Reaction Step One
Quantity
0.218 mL
Type
reactant
Reaction Step One
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Quantity
0.553 g
Type
reactant
Reaction Step One
Quantity
6 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
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0 (± 1) mol
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solvent
Reaction Step Three

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